Cas no 1781751-19-6 (methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate)

• Product Name: methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate
• CAS No: 1781751-19-6
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 6594617
• PubChem ID: 82658111
• Update Time: 2025-05-21

methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate
• EN300-1800707
• 1781751-19-6

• Inchi： 1S/C9H10O3S/c1-6-3-8(13-5-6)7(10)4-9(11)12-2/h3,5H,4H2,1-2H3
• InChI Key： ONAAHBGWZDLWGO-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate

Research Briefing on Methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate (CAS: 1781751-19-6) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate (CAS: 1781751-19-6) is a synthetic intermediate of growing importance in chemical biology and pharmaceutical research. This β-keto ester derivative, featuring a 4-methylthiophene moiety, has recently garnered attention due to its versatile reactivity and potential applications in drug discovery. Recent studies highlight its role as a key building block for the synthesis of heterocyclic compounds with bioactive properties, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel pyrazole derivatives targeting JAK-STAT signaling pathways. Researchers utilized methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate as a crucial precursor in a microwave-assisted cyclization reaction, achieving 78-92% yields of target molecules with significant anti-proliferative activity against rheumatoid arthritis fibroblast-like synoviocytes (IC₅₀ values ranging from 0.8-3.2 μM). The 4-methylthiophene moiety was found to enhance cellular permeability while maintaining metabolic stability.

In synthetic methodology development, a team from MIT reported (2024, Organic Letters) an innovative asymmetric hydrogenation protocol for β-keto esters using chiral N,P-ligands, with methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate as a model substrate. This transformation achieved 94% ee and 98% conversion under mild conditions (25°C, 10 bar H₂), representing a significant advancement for preparing enantiomerically pure intermediates for CNS-active compounds. Density functional theory (DFT) calculations revealed that the thiophene ring's electron density critically influences the transition state stability.

Pharmacokinetic studies of derivatives containing this scaffold, published in European Journal of Pharmaceutical Sciences (2024), showed favorable ADME properties: moderate plasma protein binding (62-75%), acceptable metabolic stability in human liver microsomes (t_1/2 > 60 min), and excellent passive permeability (P_app > 15 × 10^-6 cm/s in Caco-2 assays). These characteristics position methyl 3-(4-methylthiophen-2-yl)-3-oxopropanoate as a privileged structure for lead optimization in medicinal chemistry programs.

Recent patent activity (WO2023187542, 2023) highlights industrial interest, with claims covering its use in preparing BTK inhibitors for autoimmune disorders. The synthetic route described achieves the compound in three steps from commercially available 4-methylthiophene-2-carboxylic acid, with an overall yield of 68% after optimization of the Claisen condensation conditions. Scale-up experiments demonstrated consistent production at 50 kg scale with >99.5% HPLC purity.

Emerging applications in chemical biology include its use as a photoaffinity labeling probe (2024, ACS Chemical Biology), where the β-keto ester group was modified with a diazirine moiety for target identification studies. This approach successfully mapped interactions with heat shock protein 90 (HSP90) in live cells, providing new insights into chaperone protein dynamics. Mass spectrometry analysis identified three previously unknown interaction sites on the HSP90 N-terminal domain.

Ongoing research directions focus on exploiting the compound's metal-chelating properties for therapeutic applications. Preliminary results from University of Cambridge researchers (2024) demonstrate that copper(II) complexes of derivatives show promising superoxide dismutase mimetic activity (IC₅₀ = 3.8 μM in xanthine oxidase assay), suggesting potential for neurodegenerative disease intervention. The 4-methylthiophene group appears to modulate the redox potential of the metal center while maintaining cell permeability.